Cas no 2380345-54-8 (tert-butyl N-(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylcarbamate
• CAS No: 2380345-54-8
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6265075
• PubChem ID: 165768086
• Update Time: 2025-05-23

tert-butyl N-(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylcarbamate
• tert-butyl N-[(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-yl]carbamate
• 2380345-54-8
• EN300-12462849

• Inchi： 1S/C14H21NO4/c1-9(15-13(18)19-14(2,3)4)12(17)10-5-7-11(16)8-6-10/h5-9,12,16-17H,1-4H3,(H,15,18)/t9-,12-/m0/s1
• InChI Key： JDKQYVMIIFVQFV-CABZTGNLSA-N
• SMILES： O(C(N[C@@H](C)[C@@H](C1C=CC(=CC=1)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylcarbamate

tert-butyl N-(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2380345-54-8, known as tert-butyl N-(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a chiral center. The presence of the (1R,2S) configuration highlights its stereochemical complexity, which plays a crucial role in its biological activity and pharmacokinetic properties. The compound also features hydroxyl groups on the phenolic ring, contributing to its hydrophilic nature and potential for hydrogen bonding interactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes the preparation of the corresponding alcohol and subsequent conversion into the carbamate derivative. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. State-of-the-art analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully characterize its structure and confirm its stereochemistry.

Applications in Pharmaceutical Research

This compound has shown remarkable potential in the field of drug discovery. Its unique combination of hydrophilic and lipophilic properties makes it an ideal candidate for drug delivery systems. Recent studies have demonstrated its ability to enhance the bioavailability of poorly soluble drugs by acting as a solubilizing agent. Additionally, its chiral nature makes it a valuable tool in enantioselective synthesis, enabling the production of enantiopure compounds with desired pharmacological properties.

Role in Agricultural Chemistry

Beyond pharmaceutical applications, this compound has also found utility in agricultural chemistry. It has been investigated as a potential herbicide due to its ability to inhibit key enzymatic pathways in plants. Recent research has focused on optimizing its stability under environmental conditions to enhance its effectiveness as a crop protection agent.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it relatively safe for use in agricultural settings. However, further research is needed to fully assess its long-term effects on soil microbiota and aquatic ecosystems.

Future Directions

The future of this compound lies in exploring its potential applications in emerging fields such as nanotechnology and materials science. Its unique chemical properties make it a promising candidate for use in the development of advanced materials with tailored functionalities. Additionally, ongoing research aims to uncover new synthetic pathways that could lead to more efficient and cost-effective production methods.

In conclusion, tert-butyl N-(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylcarbamate represents a versatile compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly yield new insights into its potential uses and contribute to advancements in science and technology.